Cas no 18654-17-6 (2-Hydroxy-6-(8,11-pentadecadienyl)-benzoic acid)

• Product Name: 2-Hydroxy-6-(8,11-pentadecadienyl)-benzoic acid
• CAS No: 18654-17-6
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 2057966
• PubChem ID: 9833719
• Update Time: 2025-04-21

2-Hydroxy-6-(8,11-pentadecadienyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(8,11-pentadecadienyl)-benzoic acid
• 2-hydroxy-6-pentadeca-8c,11c-dienyl-benzoic acid
• 6-(8(Z),11(Z)-pentadecadienyl)salicylic acid
• 6-[8'(Z),11'(Z)-pentadecadienyl]salicylic acid
• 6-[8(Z),11(Z)-pentadecadienyl] salicylic acid
• anacardic acid (C15:2)
• C15:2-anacardic acid
• 2-hydroxy-6-[(8E,11E)-pentadeca-8,11-dienyl]benzoic acid
• (15:2)-Anacardic acid
• (8E,11E)-Anacardic acid
• BDBM50248617
• SCHEMBL4146215
• DTXSID501345046
• Benzoic acid, 2-hydroxy-6-(8,11-pentadecadienyl)-
• SCHEMBL21705057
• 2-Hydroxy-6-(8,11-pentadecadienyl)benzoic acid
• CHEMBL465536
• 18654-17-6
• Salicylic acid, 6-(8,11-pentadecadienyl)-

• Inchi： 1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h4-5,7-8,15,17-18,23H,2-3,6,9-14,16H2,1H3,(H,24,25)
• InChI Key： KAOMOVYHGLSFHQ-UHFFFAOYSA-N
• SMILES： OC(C1C(CCCCCCCC=CCC=CCCC)=CC=CC=1O)=O

Computed Properties

• Exact Mass: 344.23514488Da
• Monoisotopic Mass: 344.23514488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.318
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids